Cas no 2639464-32-5 (3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid)
3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2639464-32-5
- 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid
- EN300-27783017
- 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid
-
- Inchi: 1S/C21H18N4O4/c26-20(27)19-22-18(23-24-19)12-9-25(10-12)21(28)29-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17H,9-11H2,(H,26,27)(H,22,23,24)
- InChI Key: NDSNCPMUIDXFGJ-UHFFFAOYSA-N
- SMILES: O(C(N1CC(C2=NC(C(=O)O)=NN2)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 390.13280507g/mol
- Monoisotopic Mass: 390.13280507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 618
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 108Ų
3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27783017-1g |
3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid |
2639464-32-5 | 1g |
$2203.0 | 2023-09-09 | ||
| Enamine | EN300-27783017-5g |
3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid |
2639464-32-5 | 5g |
$6390.0 | 2023-09-09 | ||
| Enamine | EN300-27783017-10g |
3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid |
2639464-32-5 | 10g |
$9474.0 | 2023-09-09 | ||
| Enamine | EN300-27783017-0.05g |
3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid |
2639464-32-5 | 95.0% | 0.05g |
$1851.0 | 2025-03-19 | |
| Enamine | EN300-27783017-0.1g |
3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid |
2639464-32-5 | 95.0% | 0.1g |
$1939.0 | 2025-03-19 | |
| Enamine | EN300-27783017-0.25g |
3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid |
2639464-32-5 | 95.0% | 0.25g |
$2027.0 | 2025-03-19 | |
| Enamine | EN300-27783017-0.5g |
3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid |
2639464-32-5 | 95.0% | 0.5g |
$2115.0 | 2025-03-19 | |
| Enamine | EN300-27783017-1.0g |
3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid |
2639464-32-5 | 95.0% | 1.0g |
$2203.0 | 2025-03-19 | |
| Enamine | EN300-27783017-2.5g |
3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid |
2639464-32-5 | 95.0% | 2.5g |
$4319.0 | 2025-03-19 | |
| Enamine | EN300-27783017-5.0g |
3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid |
2639464-32-5 | 95.0% | 5.0g |
$6390.0 | 2025-03-19 |
3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid
Introduction to 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid (CAS No. 2639464-32-5)
3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid, identified by the CAS number 2639464-32-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and biological activities.
The molecular structure of 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid features a triazole core connected to an azetidine ring, both of which are further modified by a fluorenylmethoxycarbonyl (Fmoc) group. This structural motif is highly reminiscent of many bioactive molecules that have been explored in drug discovery efforts. The presence of the Fmoc group not only enhances the stability of the molecule but also provides a versatile handle for further chemical modifications, making it a valuable scaffold for synthetic chemists.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these, triazoles and azetidines have emerged as particularly promising scaffolds due to their ability to interact with biological targets in diverse ways. The compound 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid (CAS No. 2639464-32-5) exemplifies this trend, as it combines the favorable properties of these heterocycles with additional functional groups that may enhance its pharmacological profile.
One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The triazole ring is known for its ability to form hydrogen bonds and π-stacking interactions with biological targets, while the azetidine ring can introduce conformational constraints that may improve binding affinity. Furthermore, the Fmoc group provides a site for selective modification, allowing researchers to tailor the properties of the molecule for specific applications.
Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. For instance, triazoles have been widely used in antifungal and antiviral drugs due to their ability to disrupt essential biological processes in pathogens. Similarly, azetidines have shown promise as inhibitors of enzymes involved in cancer metabolism. The compound 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid (CAS No. 2639464-32-5) may leverage these properties to develop novel therapeutics.
The synthesis of 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves the careful construction of both the triazole and azetidine rings, followed by their coupling via strategic functional group transformations. The use of advanced synthetic methodologies ensures high yields and purity, which are critical for pharmaceutical applications.
In terms of biological activity, preliminary studies suggest that this compound exhibits interesting interactions with various biological targets. While specific details are still under investigation, early results indicate potential roles in modulating enzyme activity and cell signaling pathways relevant to diseases such as cancer and inflammation. These findings underscore the importance of exploring novel heterocyclic compounds like 3-(1-{(9H-fluoren-9-ylmethoxycarbonyl}azetidin - 3 - yl)- 1 H - 1 , 2 , 4 - triazole - 5 - carboxylic acid (CAS No. 2639464 - 32 - 5) as they may lead to breakthroughs in drug development.
The future prospects for this compound are promising. Ongoing research aims to optimize its synthesis and explore its full spectrum of biological activities through structure-based drug design approaches. By leveraging computational modeling and high-throughput screening techniques, scientists hope to identify derivatives with enhanced potency and selectivity for therapeutic use.
Moreover, the versatility of 3-(1-{(9H-fluoren - 9 - ylmethoxycarbonyl}azetidin - 3 - yl) - 1 H - 1 , 2 , 4 - triazole - 5 - carboxylic acid (CAS No. 26394 64 - 32 - 5) extends beyond pharmaceutical applications; it also holds potential in materials science and agrochemicals due to its unique structural features. The ability to modify its chemical properties opens up numerous possibilities for innovation across different scientific disciplines.
In conclusion,3-(1-{(9H-fluoren - 9-y lmethoxycarbonyl}azetidin - 3-y l) - 1 H - 1 , 2 , 4-triazole -5-carboxylic acid (CAS No. 26394 64 -32--35) is a remarkable compound that exemplifies the cutting-edge advancements in heterocyclic chemistry and drug discovery. Its complex structure, rich biological potential,and synthetic accessibility make it a valuable asset for researchers seeking novel therapeutic solutions.* As*studies*continue*to*elucidate*its*properties,*this*compound*is*poised*to*make*a significant impact on medicine and beyond.
2639464-32-5 (3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)